Cas no 88194-09-6 (1,3-Benzenedicarboxylic acid, 5-[(1-methyl-2-propenyl)amino]-)

• Product Name: 1,3-Benzenedicarboxylic acid, 5-[(1-methyl-2-propenyl)amino]-
• CAS No: 88194-09-6
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 641524
• PubChem ID: 71410106
• Update Time: 2025-04-19

1,3-Benzenedicarboxylic acid, 5-[(1-methyl-2-propenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 5-[(1-methyl-2-propenyl)amino]-
• 5-(but-3-en-2-ylamino)benzene-1,3-dicarboxylic acid
• 88194-09-6
• DTXSID70829801
• 5-[(But-3-en-2-yl)amino]benzene-1,3-dicarboxylic acid

• Inchi： 1S/C12H13NO4/c1-3-7(2)13-10-5-8(11(14)15)4-9(6-10)12(16)17/h3-7,13H,1H2,2H3,(H,14,15)(H,16,17)
• InChI Key： IPMPAIMYMUSZGK-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(=O)O)C=C(C=1)NC(C=C)C)=O

Computed Properties

• Exact Mass: 235.08445790g/mol
• Monoisotopic Mass: 235.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 86.6Ų